![molecular formula C17H13FN6O B4630393 N-[4-cyano-1-(4,6-dimethyl-2-pyrimidinyl)-1H-pyrazol-5-yl]-4-fluorobenzamide](/img/structure/B4630393.png)
N-[4-cyano-1-(4,6-dimethyl-2-pyrimidinyl)-1H-pyrazol-5-yl]-4-fluorobenzamide
Overview
Description
Synthesis Analysis
The synthesis of related compounds has been approached through various methodologies, including condensation reactions, microwave-accelerated synthesis, and fluorination techniques. For example, the synthesis of fluorine-substituted pyrazolo[1,5-a]pyrimidine derivatives has been achieved through nucleophilic substitution reactions involving tosylate and nitro precursors, showcasing a method that could potentially be adapted for the synthesis of N-[4-cyano-1-(4,6-dimethyl-2-pyrimidinyl)-1H-pyrazol-5-yl]-4-fluorobenzamide (Xu et al., 2012).
Molecular Structure Analysis
The molecular structure of such compounds has been characterized using various analytical techniques, including X-ray crystallography, density functional theory (DFT) calculations, and spectroscopic methods. The crystal structure analysis provides insights into the molecular geometry, bond lengths, angles, and the spatial arrangement of functional groups, contributing to a deeper understanding of the compound's chemical behavior (Huang et al., 2020).
Scientific Research Applications
Anticancer Activity
Research has explored the anticancer properties of compounds structurally related to N-[4-cyano-1-(4,6-dimethyl-2-pyrimidinyl)-1H-pyrazol-5-yl]-4-fluorobenzamide. For instance, compounds derived from fluoro substituted benzo[b]pyran, which shares some structural similarities, have been tested against various human cancer cell lines (lung, breast, and CNS cancer), demonstrating anticancer activity at low concentrations compared to the reference drug 5-fluorodeoxyuridine (Hammam, El-Salam, Mohamed, & Hafez, 2005).
PET Imaging Agents for Tumor Detection
Novel pyrazolo[1,5-a]pyrimidine derivatives, including F-18 labeled compounds, have been designed and evaluated as potential PET imaging agents for tumor detection. These studies suggest the compounds' utility in imaging tumors, with one derivative showing higher tumor uptake compared to standard imaging agents in both in vitro and in vivo models (Xu et al., 2011).
Neuroinflammation PET Imaging
A series of pyrazolo[1,5-a]pyrimidines, related in structure to the chemical , have been synthesized and evaluated for their ability to bind the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. These compounds, particularly when labeled with fluorine-18, have shown promise as in vivo PET radiotracers for neuroinflammation, with significant local accumulation in brain lesions observed in rodent models (Damont et al., 2015).
Antimicrobial Activity
Derivatives incorporating the antipyrine moiety, similar to this compound, have been synthesized and evaluated for their antimicrobial activities. These studies have led to the identification of compounds with significant antimicrobial properties, providing a basis for further development of these derivatives as antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).
properties
IUPAC Name |
N-[4-cyano-2-(4,6-dimethylpyrimidin-2-yl)pyrazol-3-yl]-4-fluorobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13FN6O/c1-10-7-11(2)22-17(21-10)24-15(13(8-19)9-20-24)23-16(25)12-3-5-14(18)6-4-12/h3-7,9H,1-2H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYOCUNWRDOPXSU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N2C(=C(C=N2)C#N)NC(=O)C3=CC=C(C=C3)F)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13FN6O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.